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Compound of Interest

Compound Name: MOUSE IL-4

Cat. No.: B1166242 Get Quote

This document provides crucial safety and logistical information for the handling of mouse

Interleukin-4 (IL-4), a recombinant protein used in various cell culture and functional assays.

The following procedures are based on standard safety protocols for handling non-hazardous,

non-infectious recombinant proteins and are intended to ensure the safety of laboratory

personnel and the integrity of the research environment.

Risk Assessment
While recombinant mouse IL-4 is generally not considered a hazardous substance, a risk

assessment should always be conducted before handling any chemical or biological material.

[1] Handling of mouse IL-4 typically falls under Biosafety Level 1 (BSL-1), which is appropriate

for work with well-characterized agents not known to consistently cause disease in healthy

adult humans.

Personal Protective Equipment (PPE)
Standard laboratory Personal Protective Equipment (PPE) is recommended to prevent direct

contact and maintain a sterile work environment.[1]
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PPE / Safety Measure Specification Rationale

Hand Protection Nitrile or equivalent gloves
Prevents skin contact with the

protein solution.[1]

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or aerosols.[1]

Body Protection Laboratory coat
Protects clothing and skin from

contamination.[1]

General Hygiene Frequent hand washing

Essential after handling

materials and before leaving

the laboratory.[1]

Laboratory Practices
No eating, drinking, or applying

cosmetics

Prevents accidental ingestion

of laboratory materials.[1]

Aerosol Containment Use with adequate ventilation
Minimizes the potential for

inhalation of aerosols.[1]

Operational Plan: From Receipt to Disposal
A systematic workflow ensures both safety and experimental success.
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Receiving and Storage

Preparation

Experimental Use

Disposal

Receive Lyophilized Protein

Inspect Vial for Damage

Store Lyophilized at -20°C or -80°C

Don Appropriate PPE

Reconstitute in Sterile Buffer

Aliquot for Use

Store Aliquots at -20°C or -80°C

Thaw Aliquot

Use in Cell Culture/Assay

Decontaminate Work Area

Dispose of Contaminated Pipette Tips

Dispose of Empty Vials/Tubes

Dispose of Unused Protein Solution

Dispose of Used Gloves

Click to download full resolution via product page

Caption: Workflow for handling mouse IL-4 from receipt to disposal.
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Procedural Guidance: Handling and Reconstitution
Inspection: Before use, inspect the vial containing the lyophilized mouse IL-4 for any

damage.[1]

Personal Protective Equipment (PPE): Don the appropriate PPE, including a lab coat, safety

glasses, and gloves, before handling the protein.[1]

Reconstitution: It is recommended to reconstitute the lyophilized rm IL-4 in sterile H2O to a

concentration not less than 100 µg/ml.[2] The solution can then be further diluted into other

aqueous solutions.[2]

Storage of Reconstituted Protein:

Upon reconstitution, store at 2°C to 8°C for up to one week.[3]

For long-term storage, it is recommended to add a carrier protein (e.g., 0.1% BSA or HSA)

and store in aliquots at -20°C or -80°C for future use.[2][3]

Avoid repeated freeze-thaw cycles.[2][3]

Work Area Decontamination: After handling the protein, decontaminate the work surface with

a suitable disinfectant, such as 70% ethanol or a 10% bleach solution.[1]

Storage Condition Duration

Lyophilized Below -18°C (desiccated)

Reconstituted (4°C) 2-7 days

Reconstituted with carrier protein (-20°C or

-80°C)
3-6 months

Disposal Plan
As a non-hazardous biological material, mouse IL-4 and associated waste can be disposed of

following standard laboratory procedures for non-infectious waste.[1]
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Waste Streams

Disposal Containers

Contaminated Sharps (Pipette tips, etc.) Sharps Container

Contaminated Plastics (Tubes, plates, etc.) Biohazard Waste Bag

Unused/Expired Protein Solution Laboratory Sink (with copious water)

Used PPE (Gloves, etc.)

Click to download full resolution via product page

Caption: Disposal plan for materials contaminated with mouse IL-4.

Spill Management
Alert Personnel: Immediately alert others in the vicinity of the spill.[1]

Containment: Cover the spill with absorbent material.[1]

Disinfection: Apply a 10% bleach solution or other appropriate disinfectant to the spill area

and allow for adequate contact time.[1]

Cleanup: Wearing appropriate PPE, clean up the spill using absorbent materials and dispose

of them as biological waste.[1]

Final Decontamination: Thoroughly wash the spill area again with disinfectant.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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